Triethanolamine phosphate

• CAS RN: 10017-56-8
• Molecular Formula: C6H18NO7P
• Molecular Weight: 247.18 g/mol
• IUPAC Name: dihydrogen phosphate;tris(2-hydroxyethyl)azanium
• InChI: InChI=1S/C6H15NO3.H3O4P/c8-4-1-7(2-5-9)3-6-10;1-5(2,3)4/h8-10H,1-6H2;(H3,1,2,3,4)
• InChI Key: NHFDKKSSQWCEES-UHFFFAOYSA-N
• SMILES: C(CO)N(CCO)CCO.OP(=O)(O)O
• Canonical SMILES: C(CO)[NH+](CCO)CCO.OP(=O)(O)[O-]
• physical_description: Liquid
• Pictograms: Corrosive; Irritant; Health Hazard
• Related CAS: 90506-92-6; 90506-32-4; 91647-92-6; 93762-65-3; 97489-28-6; 90506-38-0; 90506-35-7; 90506-36-8; 97468-06-9; 90506-33-5; 21071-31-8; 67953-52-0; 97468-08-1; 32154-53-3; 91783-04-9; 96792-57-3; 96792-58-4; 85408-21-5; 90506-34-6; 97489-29-7; 97489-30-0; 97358-82-2; 90506-37-9; 90506-59-5; 97468-10-5; 97468-07-0; 97468-09-2
• synonyms: 2,2',2''-nitrilotriethanol; triethanolamine; triethanolamine acetate; triethanolamine citrate; triethanolamine citrate (1:1); triethanolamine copper salt; triethanolamine hydrochloride; triethanolamine iodohydrate; triethanolamine maleate; triethanolamine phosphate; triethanolamine sulfate; triethanolamine sulfate (2:1); triethanolamine sulfite (1:1); triethanolamine tartrate (1:1), (R-(R*,R*))-isomer; triethanolamine titanium salt; triethanolammonium chloride; trolamine

Description

Triethanolamine phosphate is a chemical compound with the molecular formula C6H18NO7P. It is used as a corrosion inhibitor.

Molecular Structure Analysis

The molecular weight of this compound is 247.18. More detailed structural information or analysis is not available in the search results.

Chemical Reactions Analysis

This compound has been used in a phosphating coating strategy to protect bare magnesium alloy. The addition of Triethanolamine significantly enhances the protective performance of the phosphating coating.

Physical And Chemical Properties Analysis

This compound is a solid under normal conditions. It has a melting point of 106°C. It is also hygroscopic.

Scientific Research Applications

Corrosion Inhibition and Industrial Applications

Triethanolamine phosphate exhibits synergistic effects when combined with other inhibitors like dibasic sodium phosphate, enhancing the corrosion inhibition efficiency in various industrial applications. Such a combination is pivotal in mitigating the corrosion of materials, ensuring the longevity and reliability of industrial components (S. Ya, 2002).

CO2 Capture and Environmental Applications

In the field of environmental science, this compound is considered in the selection of absorbents for CO2 capture from flue gas. Studies indicate that certain blends with this compound show promise in improving the absorption performance, indicating potential for use in mitigating greenhouse gas emissions (Rouzbeh Ramezani et al., 2017).

Photocatalysis and Energy Applications

This compound plays a critical role in photocatalytic processes, particularly in the regeneration of cofactor molecules like nicotinamide adenine dinucleotide (NADH). It acts as an electron donor in photocatalytic systems, contributing significantly to the development of efficient energy conversion systems and offering insights into the mechanistic aspects of photocatalytic reactions (K. Kinastowska et al., 2019).

Analytical Chemistry and Sensor Applications

In analytical chemistry, this compound is relevant in the development of methods for the quantification of compounds. For instance, it has been used in the analytical determination of triethanolamine concentrations in complex formulations, showcasing its utility in the field of sensor technology and chemical analysis (Margit Lenninger et al., 2018).

Safety and Hazards

Triethanolamine phosphate can cause skin and eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is advised. Ensure adequate ventilation and remove all sources of ignition. In case of accidental release, personnel should be evacuated to safe areas.

Mechanism of Action

Target of Action

Triethanolamine phosphate, also known as Trolamine or TEA, is a tertiary amine and a triol . It primarily targets magnesium alloys and is used in the formation of phosphating coatings to protect these alloys . The compound’s role is to enhance the protective performance of phosphating coatings, thereby improving the corrosion resistance of magnesium alloys .

Mode of Action

This compound interacts with its targets by assisting in the formation of phosphating coatings . It modifies the phosphating coating primarily consisting of CaHPO4⋅2H2O, making it more uniform and denser . This is achieved due to the excellent crystallinity of CaHPO4 crystals with the presence of TEA . The compound also inhibits the galvanic corrosion between α-Mg and β-Mg17Al12 phases .

Biochemical Pathways

In a phosphate transfer reaction, a phosphate group is transferred from a phosphate group donor molecule to a phosphate group acceptor molecule . The electrophilicity of the phosphorus atom is usually enhanced by the Lewis acid (electron-accepting) effect of one or more magnesium ions . This process is integral to the action of this compound.

Pharmacokinetics

It is known that the compound acts as a surfactant or alkalizing agent to aid in emulsification and solubilizing of compounds or in raising the ph of a solution . As an amine, triethanolamine is capable of accepting a hydrogen to form hydroxide and a conjugate acid .

Result of Action

The addition of this compound significantly enhances the protective performance of phosphating coatings . Surface analysis indicates that the modified phosphating coating is more uniform and denser . This results in improved corrosion resistance of magnesium alloys .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the compound’s effectiveness in enhancing the protective performance of phosphating coatings can be affected by the presence of corrosive species such as Cl- and H+ . Additionally, the compound’s action may be influenced by the presence of other substances in the environment .

Synthesis routes and methods I

Procedure details

77 grams of triethanolamine (0.52 mole) is added to 200 grams of water with stirring, followed by the addition of 20 grams of an 85% solution of phosphoric acid (0.17 mole phosphoric acid), to form a solution of triethanolamine phosphate. 221 grams (0.76 mole) of antimony trioxide, 1201 grams of water, and 147 grams (1.51 moles) of hydrogen peroxide are heated at reflux for approximately 22 minutes. The triethanolamine phosphate solution from above is then charged to the reaction mixture. The product is a colloidal dispersion of hydrous antimony pentoxide particles in an essentially aqueous medium. The dispersion contains approximately 9% antimony, has an average particle size of less than 40 Å, and is stabilized with approximately 0.3 moles of the alkanolamine salt per mole of antimony.

Synthesis routes and methods II

Procedure details

This mixture was then heated to 150° F. to 180° F. for 36 minutes. The triethanol amine and phosphoric acid react to form the stabilizer, triethanolamine phosphate, in situ within the reaction vessel. The resulting sol was then spray dried at temperatures ranging from 140° F. to 700° F.

Q & A

Q1: What are the primary applications of Triethanolamine phosphate in industrial settings?

A1: this compound is frequently employed as a corrosion inhibitor in various industrial applications. For example, it effectively prevents corrosion in glycerine-water hydraulic fluids, particularly when combined with sodium nitrite. This combination provides superior protection compared to other inhibitors, even under high pressure and temperature conditions []. Additionally, it serves as a component in fully-synthetic cutting fluids, enhancing their lubrication and anti-rust properties [].

Q2: Are there any documented instances where this compound has been utilized in analytical chemistry?

A3: Yes, this compound has proven valuable in analytical techniques. It serves as a component in buffer solutions for chiral separation of pharmaceuticals using capillary electrophoresis. For instance, it facilitates the enantiomeric separation of cetirizine [] and ibuprofen along with its metabolites []. This application highlights its role in developing sensitive and specific analytical methods for chiral drug analysis.

Q3: Beyond corrosion inhibition, are there other industrial applications for this compound?

A4: this compound finds use in diverse industrial applications. One notable example is its incorporation as a stabilizer in the preparation of antimony pentoxide hydrosol []. This hydrosol, known for its stability and redispersibility, serves as a flame-retardant additive in materials like rubber, plastics, and fabrics.

Q4: What alternatives to this compound are available for corrosion prevention in engine coolants?

A5: While this compound, often combined with sodium mercaptobenzothiazole, provides effective corrosion protection in engine coolants, it can experience depletion over time []. A more reliable alternative, according to research, is a combination of sodium benzoate and sodium nitrite, which offered consistent protection throughout extensive testing [].